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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides critical, step-by-step guidance for the safe handling, operation, and
disposal of Binapacryl. Adherence to these protocols is essential to mitigate the significant
health and environmental risks associated with this substance. Binapacryl is a toxic fungicide
and miticide; though its use is now largely obsolete, it may still be present in research settings.
[1][2] It is readily metabolized in the body to form Dinoseb, a highly toxic compound.[2][3][4]

Personal Protective Equipment (PPE)

All personnel handling Binapacryl must use the following personal protective equipment to
prevent exposure. The substance can be absorbed through inhalation, skin contact, and
ingestion.[3][4]
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PPE Category Specification Rationale

Particulate filter respirator (P3

filter for toxic particles) ) )
) ) ) Prevents inhalation of
Respiratory Protection adapted to the airborne ) )
) aerosolized particles or dust.
concentration of the

substance.[3][4]

] Protective gloves (chemical- ]
Hand Protection ) Prevents dermal absorption.
resistant).[3][4]

Safety goggles or a face Protects eyes from dust and

Eye Protection )
shield.[3][4] splashes.

Protective clothing, including ) )
) ] Prevents skin contact with the
Body Protection long-sleeved shirts and pants.

[3]141[5]

substance.

It is recommended to follow the standards outlined in the FAO Guidelines for Personal
Protection when Working with Pesticides in Tropical Climates (1990).[5][6]

Safe Handling and Storage Protocols
Operational Plan:

o Ventilation: Always handle Binapacryl in a well-ventilated area, utilizing local exhaust
systems to minimize dust and aerosol dispersion.[3][7]

e Hygiene Practices:
o Do not eat, drink, or smoke in areas where Binapacryl is handled or stored.[3][4]
o Wash hands thoroughly with soap and water before eating, drinking, or smoking.[3][4]
o After handling, wash hands and face, and gargle.[3]

o Containment: Keep the substance in a well-closed, properly labeled container.[3] Seal the
container immediately after use.[8]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.inchem.org/documents/icsc/icsc/eics0835.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0835.html
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0835.html
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0835.html
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0835.html
https://www.pic.int/Portals/5/incs/INC6/6a)/English/DGDBIN-E.DOC
https://www.pic.int/Portals/5/incs/INC6/6a)/English/DGDBIN-E.DOC
http://www.pic.int/Portals/5/DGDs/DGD_Binapacryl_EN.pdf
https://www.benchchem.com/product/b1667083?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
https://www.echemi.com/products/pid_Seven32659-binapacryl.html
https://www.benchchem.com/product/b1667083?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0835.html
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0835.html
https://labchem-wako.fujifilm.com/sds/W01W0102-1286JGHEEN.pdf
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
https://labchem-wako.fujifilm.com/sds/W01W0102-1286JGHEEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Exposure Avoidance: Prevent the dispersion of dust.[3][4] Avoid exposure to adolescents
and children.[3][7]

Storage Plan:
» Store in a cool, well-ventilated room.[3]
o Keep containers tightly closed.[3]

o Store separately from food and feedstuffs.[3][4]

Emergency First Aid Procedures

Immediate medical attention is required in all cases of suspected exposure.[3][4] Effects may
be delayed, and medical observation is indicated.[3][7]
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Exposure Route First Aid Protocol

1. Immediately move the person to fresh air. 2.
) Allow the person to rest. 3. If breathing is
Inhalation - . oo
difficult, artificial respiration may be necessary.

4. Seek immediate medical attention.[3][4]

1. Immediately remove all contaminated
) clothing. 2. Flush the affected skin with plenty of
Skin Contact )
soap and water for at least 15 minutes. 3. Seek

immediate medical attention.[3][5][6]

1. Immediately flush the eyes with plenty of
water for at least 15 minutes. 2. If present,
remove contact lenses if it is easy to do so. 3.
Eye Contact ) ] ]
Occasionally lift the upper and lower eyelids to
ensure complete rinsing. 4. Seek immediate

medical attention.[3][5][6]

1. Do NOT induce vomiting unless directed by
medical personnel.[5][6] For conscious
individuals, vomiting may be induced under
Ingestion medical guidance.[3][4] 2. Have the person rinse
their mouth thoroughly with water. 3. Have the
person drink 2-4 cupfuls of water. 4. Seek

immediate medical advice.[5][6]

Spill and Disposal Procedures

Spill Response Plan:
o Evacuate: Clear the area of all non-essential personnel.

» Protect: Responders must wear the full PPE detailed in Section 1, including a particulate
filter respirator.[3]

o Contain: Prevent the spilled material from entering the environment, surface water, or sewer
systems.[3][6][9]
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e Clean-Up:
o To avoid dust dispersal, use wet sweeping or vacuuming methods.[6][9]
o Sweep the spilled substance into covered, sealable containers.[3][4]
o Carefully collect any remaining residue.[3]

» Decontaminate: Wash the spill area with soap and water.[10]

Disposal Plan:

o All waste, including contaminated materials and empty containers, must be treated as
hazardous waste.

» Disposal should be carried out in accordance with the provisions of the Basel Convention on
the Control of Transboundary Movements of Hazardous Wastes and Their Disposal.[6][9]

e The recommended disposal method is high-temperature incineration, potentially requiring an
afterburner and an alkaline scrubber.[11]

o Empty containers should be triple-rinsed (if applicable) and disposed of in a sanitary landfill
or by incineration.[6][9][12] Do not reuse empty containers.[13]

o Contact your local or state environmental agency or a licensed hazardous waste disposal
facility for specific guidance.[13]

Quantitative Toxicity Data

The following table summarizes key toxicity values for Binapacryl. It is classified as highly
toxic to mammals and very toxic to aquatic organisms.[1][3]
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Metric Value Reference Classification
) WHO Class Il (Moderately
Acute Oral LD50 (Rat) 58 mg/kg body weight
Hazardous)[5][6]
Acute Dermal LD50 (Rat) 750 mg/kg body weight EU: Toxic[5][6]
Fish LC50 (96 hr) 0.04 — 0.06 mg/L Highly Toxic to Fish[9]
UN Hazard Class 6.1 (Poisonous Substance) UN GHS Criteria[3][6]
UN Packing Group Il (Harmful substance) UN GHS Criteria[3]

Emergency Spill Response Workflow

The following diagram illustrates the step-by-step workflow for responding to a Binapacryl spill.
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Spill Occurs

4. Clean Up Spill
(Use wet sweep/vacuum)

5. Collect Waste
(Place in sealable, labeled containers)

6. Decontaminate Area
(Wash with soap and water)

7. Dispose of Waste
(Follow hazardous waste protocols)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Binapacryl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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